1-(4-Cyclopentylpiperazin-1-yl)-2-(4-methoxyphenoxy)ethanone

• Molecular Formula: C18H26N2O3
• Molecular Weight: 318.4 g/mol
• IUPAC Name: 1-(4-cyclopentylpiperazin-1-yl)-2-(4-methoxyphenoxy)ethanone
• InChI: InChI=1S/C18H26N2O3/c1-22-16-6-8-17(9-7-16)23-14-18(21)20-12-10-19(11-13-20)15-4-2-3-5-15/h6-9,15H,2-5,10-14H2,1H3
• InChI Key: NKJVAAMVZAOKOK-UHFFFAOYSA-N
• SMILES: COC1=CC=C(C=C1)OCC(=O)N2CCN(CC2)C3CCCC3

Description

1-(4-Cyclopentylpiperazin-1-yl)-2-(4-methoxyphenoxy)ethanone, also known as CYPPA, is a chemical compound that has gained attention in recent years due to its potential therapeutic applications. CYPPA belongs to the class of compounds known as positive allosteric modulators (PAMs) that target the ionotropic glutamate receptor, specifically the α-amino-3-hydroxy-5-methyl-4-isoxazolepropionic acid (AMPA) receptor.

Mechanism of Action

1-(4-Cyclopentylpiperazin-1-yl)-2-(4-methoxyphenoxy)ethanone acts as a PAM of the AMPA receptor, which means that it enhances the activity of the receptor by binding to a site on the receptor that is distinct from the glutamate binding site. This results in an increase in the amplitude and duration of the excitatory postsynaptic currents (EPSCs) mediated by the AMPA receptor. The enhancement of AMPA receptor activity by 1-(4-Cyclopentylpiperazin-1-yl)-2-(4-methoxyphenoxy)ethanone has been shown to improve synaptic plasticity, which is crucial for learning and memory.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 1-(4-Cyclopentylpiperazin-1-yl)-2-(4-methoxyphenoxy)ethanone are primarily due to its enhancement of AMPA receptor activity. 1-(4-Cyclopentylpiperazin-1-yl)-2-(4-methoxyphenoxy)ethanone has been shown to increase the amplitude and duration of EPSCs in various brain regions, including the hippocampus and prefrontal cortex. 1-(4-Cyclopentylpiperazin-1-yl)-2-(4-methoxyphenoxy)ethanone has also been shown to enhance synaptic plasticity and improve cognitive function in animal models of various neurological and psychiatric disorders. Additionally, 1-(4-Cyclopentylpiperazin-1-yl)-2-(4-methoxyphenoxy)ethanone has been shown to reduce drug-seeking behavior in animal models of drug addiction.

Advantages and Limitations for Lab Experiments

One advantage of using 1-(4-Cyclopentylpiperazin-1-yl)-2-(4-methoxyphenoxy)ethanone in lab experiments is its specificity for the AMPA receptor, which allows researchers to study the effects of AMPA receptor modulation on various physiological processes. Another advantage is its ability to enhance synaptic plasticity, which is crucial for studying learning and memory. However, one limitation of using 1-(4-Cyclopentylpiperazin-1-yl)-2-(4-methoxyphenoxy)ethanone in lab experiments is its potential toxicity, as it has been shown to cause cell death in some cell types at high concentrations.

Future Directions

There are several potential future directions for research on 1-(4-Cyclopentylpiperazin-1-yl)-2-(4-methoxyphenoxy)ethanone. One direction is to investigate its potential therapeutic applications in other neurological and psychiatric disorders, such as depression and anxiety. Another direction is to study its effects on synaptic plasticity in more detail, as this could provide insights into the mechanisms underlying learning and memory. Additionally, future research could focus on developing more selective PAMs of the AMPA receptor that have fewer side effects than 1-(4-Cyclopentylpiperazin-1-yl)-2-(4-methoxyphenoxy)ethanone.

Synthesis Methods

The synthesis of 1-(4-Cyclopentylpiperazin-1-yl)-2-(4-methoxyphenoxy)ethanone involves a series of chemical reactions that require expertise in organic chemistry. The most common method for synthesizing 1-(4-Cyclopentylpiperazin-1-yl)-2-(4-methoxyphenoxy)ethanone involves the reaction of 4-cyclopentylpiperazine with 4-methoxyphenol in the presence of a base, followed by the reaction of the resulting intermediate with 2-chloroacetyl chloride. The final product is then purified using column chromatography. Other methods for synthesizing 1-(4-Cyclopentylpiperazin-1-yl)-2-(4-methoxyphenoxy)ethanone have also been reported in the literature.

Scientific Research Applications

1-(4-Cyclopentylpiperazin-1-yl)-2-(4-methoxyphenoxy)ethanone has been extensively studied for its potential therapeutic applications in various neurological and psychiatric disorders. Research has shown that 1-(4-Cyclopentylpiperazin-1-yl)-2-(4-methoxyphenoxy)ethanone can enhance the activity of the AMPA receptor, which is involved in various physiological processes such as learning and memory, synaptic plasticity, and neuroprotection. 1-(4-Cyclopentylpiperazin-1-yl)-2-(4-methoxyphenoxy)ethanone has been shown to improve cognitive function in animal models of Alzheimer's disease, Parkinson's disease, and schizophrenia. 1-(4-Cyclopentylpiperazin-1-yl)-2-(4-methoxyphenoxy)ethanone has also been studied for its potential use in treating drug addiction, as it has been shown to reduce drug-seeking behavior in animal models.